2-(benzylsulfanyl)-1-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one
Description
The compound 2-(benzylsulfanyl)-1-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one features a unique polycyclic framework with a thiazole-substituted octahydropyrrolo[3,4-c]pyrrole core. This bicyclic amine system is linked to a benzylsulfanyl group via an ethanone bridge. Structural elucidation of such compounds often employs X-ray crystallography, with refinement tools like SHELX ensuring accuracy in bond lengths and angles .
Properties
IUPAC Name |
2-benzylsulfanyl-1-[2-(1,3-thiazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]ethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3OS2/c22-17(13-23-12-14-4-2-1-3-5-14)20-8-15-10-21(11-16(15)9-20)18-19-6-7-24-18/h1-7,15-16H,8-13H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKPZTXKGSKQWGY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(CC2CN1C3=NC=CS3)C(=O)CSCC4=CC=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3OS2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural and Physicochemical Differences
The following table compares the target compound with three structurally related molecules from the literature (Evidences 2–4):
*Estimated based on structural analysis. †Calculated from formula.
Structural and Functional Insights
Heterocyclic Cores: The target compound contains a thiazole ring, which is less common in the compared compounds but known for its role in kinase inhibitors and antimicrobial agents. In contrast, Evidences 2–4 feature 1,3,4-oxadiazoles, which are valued for metabolic stability and π-stacking capabilities . The octahydropyrrolo[3,4-c]pyrrole in the target provides a rigid, bicyclic scaffold that may enhance binding selectivity compared to the monocyclic systems in Evidences 2–4.
Substituent Effects :
- The benzylsulfanyl group (target) offers moderate hydrophobicity, while benzodioxol () is electron-rich and often associated with CNS activity. ’s trifluoromethylpyridine enhances lipophilicity and bioavailability, and ’s methylsulfanyl is a compact, metabolically labile group .
Molecular Weight and Solubility :
- The target’s lower molar mass (~362 vs. 477–497 g/mol in Evidences 2–3) suggests better solubility, though the bicyclic structure may reduce conformational flexibility. ’s smaller size (312 g/mol) could favor membrane permeability.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
